2-Ethyl-5-((4-(4-fluorophenyl)piperazin-1-yl)(3-methoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-ethyl-5-[[4-(4-fluorophenyl)piperazin-1-yl]-(3-methoxyphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C24H26FN5O2S/c1-3-20-26-24-30(27-20)23(31)22(33-24)21(16-5-4-6-19(15-16)32-2)29-13-11-28(12-14-29)18-9-7-17(25)8-10-18/h4-10,15,21,31H,3,11-14H2,1-2H3
• InChI Key: HWSCLPOYUVOWRS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC(=CC=C3)OC)N4CCN(CC4)C5=CC=C(C=C5)F)O
• Molecular Formula: C24H26FN5O2S
• Molecular Weight: 467.6 g/mol

Description

“2-Ethyl-5-((4-(4-fluorophenyl)piperazin-1-yl)(3-methoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol” is a chemical compound with the molecular formula C23H24FN5OS. It has an average mass of 437.533 Da and a monoisotopic mass of 437.168549 Da.

Physical And Chemical Properties Analysis

The compound has a Log Octanol-Water Partition Coef (SRC): Log Kow (KOWWIN v1.67 estimate) = 5.37. The boiling point (deg C): 594.35 (Adapted Stein & Brown method) and melting point (deg C): 256.67 (Mean or Weighted MP). The vapor pressure (VP(mm Hg,25 deg C)): 2.48E-014 (Modified Grain method).

Scientific Research Applications

Synthesis and Biological Activities

Research has focused on the synthesis of hybrid molecules containing various moieties, including the thiazolo[3,2-b][1,2,4]triazol-6-ol structure, and investigating their biological activities. These activities often include antimicrobial, antilipase, and antiurease activities, among others. For example, compounds synthesized with related structures have been screened for antimicrobial activities against various microorganisms, with some displaying good to moderate activities. Additionally, certain compounds within this category have shown potential antiurease and antilipase activities, indicating a broad spectrum of potential biological applications (Başoğlu et al., 2013; Menteşe et al., 2013).

Antimicrobial and Antitumor Activities

Related compounds have been explored for their antimicrobial properties, with several showing promising results against a range of bacterial and fungal strains. The synthesis techniques often involve microwave-assisted methods or novel synthetic routes to create compounds with potential antimicrobial efficacy. Moreover, some derivatives have been investigated for their antitumor activities, highlighting the potential for therapeutic applications in cancer treatment (Bektaş et al., 2007; Ding et al., 2016).

Antiproliferative and Anti-inflammatory Activities

The exploration of 1,2,4-triazole derivatives has extended to evaluating their antiproliferative and anti-inflammatory properties. This research avenue is significant for the development of new therapeutic agents that could address inflammation and cancer proliferation. Some synthesized compounds have shown promising results in preliminary tests for these activities, supporting their potential utility in medical research and drug development (Narayana et al., 2010; Tozkoparan et al., 2004).